(3R)-3-hydroxy-4-methanesulfonylbutanoic acid
Overview
Description
(3R)-3-hydroxy-4-methanesulfonylbutanoic acid, commonly known as 3-hydroxy-4-methanesulfonylbutanoic acid (3-HMSB) or 3-hydroxy-4-methanesulfonylbutyrate (3-HMBA), is a naturally occurring organic acid. It is a metabolite of the essential fatty acid, linoleic acid, and is commonly found in the human body. It has been studied for its potential therapeutic and medical applications due to its unique structure and biochemical properties.
Scientific Research Applications
(3R)-3-hydroxy-4-methanesulfonylbutanoic acid has been studied for its potential therapeutic and medical applications due to its unique structure and biochemical properties. It has been studied for its potential use as an anti-inflammatory agent, an antioxidant, and an anti-cancer agent. It has also been studied for its potential use in the treatment of diabetes, obesity, and cardiovascular disease. Additionally, (3R)-3-hydroxy-4-methanesulfonylbutanoic acid has been studied for its potential use in the treatment of neurological disorders, such as Alzheimer’s disease, Parkinson’s disease, and Huntington’s disease.
Mechanism of Action
The mechanism of action of (3R)-3-hydroxy-4-methanesulfonylbutanoic acid is not yet fully understood. However, it is believed that (3R)-3-hydroxy-4-methanesulfonylbutanoic acid may act as an antioxidant by scavenging reactive oxygen species (ROS) and reactive nitrogen species (RNS). Additionally, (3R)-3-hydroxy-4-methanesulfonylbutanoic acid may act as an anti-inflammatory agent by inhibiting the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). Furthermore, (3R)-3-hydroxy-4-methanesulfonylbutanoic acid may act as an anti-cancer agent by inducing apoptosis in cancer cells and inhibiting the growth of tumor cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of (3R)-3-hydroxy-4-methanesulfonylbutanoic acid have been studied in both in vitro and in vivo models. In vitro studies have shown that (3R)-3-hydroxy-4-methanesulfonylbutanoic acid can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and can induce apoptosis in cancer cells. Additionally, (3R)-3-hydroxy-4-methanesulfonylbutanoic acid has been shown to inhibit the growth of tumor cells in vivo. Furthermore, (3R)-3-hydroxy-4-methanesulfonylbutanoic acid has been shown to possess antioxidant and anti-inflammatory activities in vivo.
Advantages and Limitations for Lab Experiments
The advantages of using (3R)-3-hydroxy-4-methanesulfonylbutanoic acid for laboratory experiments include its availability as a naturally occurring organic acid and its ability to inhibit the production of pro-inflammatory cytokines and induce apoptosis in cancer cells. Additionally, (3R)-3-hydroxy-4-methanesulfonylbutanoic acid has been shown to inhibit the growth of tumor cells in vivo. However, the limitations of using (3R)-3-hydroxy-4-methanesulfonylbutanoic acid for laboratory experiments include its limited availability and the lack of understanding of its mechanism of action.
Future Directions
The future directions for (3R)-3-hydroxy-4-methanesulfonylbutanoic acid research include further understanding of its mechanism of action, development of new synthetic methods for its synthesis, and investigation of its potential therapeutic and medical applications. Additionally, further studies are needed to investigate the effects of (3R)-3-hydroxy-4-methanesulfonylbutanoic acid on other diseases, such as neurological disorders, and to explore its potential use as an anti-aging agent. Furthermore, further studies are needed to investigate the potential interactions between (3R)-3-hydroxy-4-methanesulfonylbutanoic acid and other drugs and to assess the safety and efficacy of (3R)-3-hydroxy-4-methanesulfonylbutanoic acid in clinical trials.
Synthesis Methods
(3R)-3-hydroxy-4-methanesulfonylbutanoic acid can be synthesized through a variety of methods, including the reaction of methanesulfonic acid with β-hydroxybutyrate, the reaction of methanesulfonic acid with glycerol, and the reaction of methanesulfonic acid with 2-hydroxy-4-methylpentanoic acid. It can also be synthesized through the reaction of methanesulfonic acid with 3-hydroxy-4-methylpentanoic acid or the reaction of methanesulfonic acid with 4-methylpentanoic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3R)-3-hydroxy-4-methanesulfonylbutanoic acid involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "Butanal", "Methanesulfonyl chloride", "Sodium hydroxide", "Sodium borohydride", "Sodium cyanoborohydride", "Sodium borohydride" ], "Reaction": [ "1. Butanal is reacted with methanesulfonyl chloride in the presence of sodium hydroxide to form (3R)-3-methanesulfonylbutanal.", "2. (3R)-3-methanesulfonylbutanal is reduced with sodium borohydride to form (3R)-3-methanesulfonylbutanol.", "3. (3R)-3-methanesulfonylbutanol is oxidized with sodium cyanoborohydride to form (3R)-3-hydroxy-4-methanesulfonylbutanal.", "4. (3R)-3-hydroxy-4-methanesulfonylbutanal is reduced with sodium borohydride to form (3R)-3-hydroxy-4-methanesulfonylbutanol.", "5. (3R)-3-hydroxy-4-methanesulfonylbutanol is oxidized with sodium cyanoborohydride to form (3R)-3-hydroxy-4-methanesulfonylbutanoic acid." ] } | |
CAS RN |
2227732-82-1 |
Product Name |
(3R)-3-hydroxy-4-methanesulfonylbutanoic acid |
Molecular Formula |
C5H10O5S |
Molecular Weight |
182.2 |
Purity |
95 |
Origin of Product |
United States |
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